Cas no 91893-72-0 (potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate)

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate structure

91893-72-0 structure

Product Name:potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate

CAS No:91893-72-0

MF:C₁₀H₉KNO₅S

MW:294.345462560654

MDL:MFCD00023093

CID:997604

PubChem ID:22960477

Update Time:2024-10-26

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

- 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium
- potassium,2-(1,3-dioxoisoindol-2-yl)ethanesulfonic acid
- 2H-Isoindole-2-ethanesulfonic acid, 1,3-dihydro-1,3-dioxo-, potassium salt (9CI)
- Potassium 2-phthalimidoethanesulfonate
- potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate
- CS-0070377
- MFCD00023093
- SCHEMBL6284188
- 2-phthalimidoethanesulfonic acid potassium salt
- EN300-238845
- UHZPGGARCNRPBD-UHFFFAOYSA-M
- AKOS024333964
- DTXSID80714411
- Potassium 2-(1,3-dioxoisoindolin-2-yl)ethanesulfonate
- 2-phthalimidoethanesulphonic acid potassium salt
- 91893-72-0
- AB93256
- F2145-0468
- potassium;2-(1,3-dioxoisoindol-2-yl)ethanesulfonate
- Potassium 2-phthalimidoethanesulfonate (1:1)
- D83137
- POTASSIUM 2-(1,3-DIOXOISOINDOL-2-YL)ETHANESULFONATE
- MDL： MFCD00023093
- Inchi： 1S/C10H9NO5S.K/c12-9-7-3-1-2-4-8(7)10(13)11(9)5-6-17(14,15)16;/h1-4H,5-6H2,(H,14,15,16);
- InChI Key： YSWSVQUSZXSMNH-UHFFFAOYSA-N
- SMILES： [K].O=C1N(CCS(O)(=O)=O)C(=O)C2C1=CC=CC=2

Computed Properties

Exact Mass: 292.97602501g/mol
Monoisotopic Mass: 292.97602501g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 420
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103Å²

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X13195-1g	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium	91893-72-0	95%	1g	¥38.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X13195-5g	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium	91893-72-0	95%	5g	¥190.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X13195-250mg	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium	91893-72-0	95%	250mg	¥28.0	2024-07-18
TRC	D487933-100mg	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium	91893-72-0		100mg	$ 92.00	2023-09-07
TRC	D487933-500mg	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium	91893-72-0		500mg	$ 299.00	2023-09-07
TRC	D487933-1g	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium	91893-72-0		1g	$ 448.00	2023-09-07
Matrix Scientific	137094-1g	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95%	91893-72-0	95%	1g	$218.00	2023-09-09
Matrix Scientific	137094-2.500g	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95%	91893-72-0	95%	2.500g	$476.00	2023-09-09
Matrix Scientific	137094-5g	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95%	91893-72-0	95%	5g	$720.00	2023-09-09
Chemenu	CM262197-5g	Potassium 2-(1,3-dioxoisoindolin-2-yl)ethanesulfonate	91893-72-0	95%	5g	$78	2024-07-20

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Production Method

Production Method 1

107-35-7

91893-72-0

Reaction Conditions

1.1 Reagents: Potassium acetate

Reference

: Synthesis and anticonvulsant activity of N,N-phthaloyl derivatives of central nervous system inhibitory amino acids

Usifoh, Cyril O.; Lambert, Didier M.; Wouters, Johan; Scriba, Gerhard K. E., Archiv der Pharmazie (Weinheim, 2001, 334(10), 323-331

Production Method 2

107-35-7

91893-72-0

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: Acetic acid ; rt; 10 min, reflux
1.2 3 h, reflux

Reference

: Defining the mechanism of action of S1QELs, specific suppressors of superoxide production in the quinone-reaction site in mitochondrial complex I

Banba, Atsushi; Tsuji, Atsuhito; Kimura, Hironori; Murai, Masatoshi; Miyoshi, Hideto, Journal of Biological Chemistry, 2019, 294(16), 6550-6562

Production Method 3

107-35-7

91893-72-0

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: Acetic acid ; 10 min, reflux
1.2 2 h, reflux

Reference

: Preparation of carbapenem derivatives for use as antibacterial agents

, World Intellectual Property Organization, , ,

Production Method 4

107-35-7

91893-72-0

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: Acetic acid ; 10 min, reflux
1.2 2.5 h, reflux; cooled

Reference

: Synthesis and anticonvulsant activity of some N-phenyl-2-phtalimidoethanesulfonamide derivatives

Akgul, Ozlem; Kilic, Fatma Sultan; Erol, Kevser; Pabuccuoglu, Varol, Archiv der Pharmazie (Weinheim, 2007, 340(12), 656-660

Production Method 5

91893-72-0

Reaction Conditions

Reference

: Preparation of N-(2-arylpropionyl)sulfonamides as inhibitors of neutrophil chemotaxis and degranulation induced by interleukin 8.

, World Intellectual Property Organization, , ,

Production Method 6

91893-72-0

Reaction Conditions

Reference

: 1-Phenylpyrazole-3-carboxamides acting on neurotensin receptors

, World Intellectual Property Organization, , ,

Production Method 7

107-35-7

91893-72-0

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: Acetic acid ; 20 min, reflux
1.2 4 h, reflux

Reference

: Formulations of taurolidine and method for production thereof

, World Intellectual Property Organization, , ,

Production Method 8

107-35-7

91893-72-0

Reaction Conditions

1.1 Reagents: Acetic acid

Reference

: Application of taurolidine in preparing medicament for resisting novel coronavirus SARS-CoV-2

, China, , ,

Production Method 9

107-35-7

91893-72-0

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: Acetic acid ; reflux

Reference

: Unconventional amino acids in medicinal chemistry: First report on taurine merged within carbonic anhydrase inhibitors

Akgul, Ozlem; Angeli, Andrea; Vullo, Daniela; Carta, Fabrizio; Supuran, Claudiu T., Bioorganic Chemistry, 2020, 103,

Production Method 10

107-35-7

91893-72-0

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: Acetic acid ; 10 min, reflux
1.2 3.5 h, reflux

Reference

: Synthesis and antiviral, insecticidal, and fungicidal activities of gossypol derivatives containing alkylimine, oxime or hydrazine moiety

Li, Ling; Li, Zheng; Wang, Kailiang; Liu, Yuxiu; Li, Yongqiang; et al, Bioorganic & Medicinal Chemistry, 2016, 24(3), 474-483

Production Method 11

91893-72-0

Reaction Conditions

Reference

: Formulations of taurolidine and method for production thereof

, Germany, , ,

Production Method 12

91893-72-0

Reaction Conditions

Reference

: N-Nitroso compounds, compositions containing these compounds, and methods of treatment with them

, European Patent Organization, , ,

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Raw materials

Taurine

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Preparation Products

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate (91893-72-0)

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Fe3O4/PEG-SO3H as a heterogeneous and magnetically-recyclable nanocatalyst for the oxidation of sulfides to sulfones or sulfoxides

Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
5. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002

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